Extended Multi-directional Crack Model Applied to the RC Precast Joint Interface with Shear Dowel
Journal of Advanced Concrete Technology Pub Date: 2022-08-24 DOI: 10.3151/jact.20.535
Abstract
The extended multi-directional non-orthogonal crack model was applied to the joint interface area between RC members connected by shear dowel and the experimental verification was conducted in use of the low cycle fatigue experiments. The splitting tension field induced by the dowel action around the reinforcing bar is successfully reproduced with the coupled joint crack model and the beam finite elements, and the splitting tension cracking under cyclic fatigue loading and the joint degradation were fairly captured computationally. The effect of spiral steel confinement on the shear dowel performance can be quantitatively evaluated by the generic full 3D nonlinear analysis.Recommended Literature
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